Cas no 127811-93-2 (methyl 5-azidopentanoate)

• Product Name: methyl 5-azidopentanoate
• CAS No: 127811-93-2
• MF: C₆H₁₁N₃O₂
• MW: 157.170440912247
• CID: 2769436
• PubChem ID: 14562330
• Update Time: 2025-04-21

methyl 5-azidopentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-azidopentanoate
• methyl 5-azidovalerate;5-azidovaleric acid methyl ester;5-Azidopentanoic acid methyl ester;Pentanoic acid,5-azido-,methyl ester;
• Pentanoic acid, 5-azido-, methyl ester
• OQEZMRVNSROGPF-UHFFFAOYSA-N
• EN300-7200425
• 127811-93-2
• 5-Azidopentanoic acid methyl ester
• 5-azido-pentanoic acid methyl ester
• DTXSID00561681
• F78822
• SCHEMBL13630384
• DTXCID60512457
• methyl 5-azidovalerate
• CFA81193
• BS-42489

• Inchi： 1S/C6H11N3O2/c1-11-6(10)4-2-3-5-8-9-7/h2-5H2,1H3
• InChI Key： OQEZMRVNSROGPF-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCN=[N+]=[N-])=O

Computed Properties

• Exact Mass: 157.08500
• Monoisotopic Mass: 157.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.7Ų

Experimental Properties

• PSA: 76.05000
• LogP: 1.09276